Cas no 2060030-59-1 (6-(bromomethyl)-1-methyl-5-oxaspiro2.4heptane)

• Product Name: 6-(bromomethyl)-1-methyl-5-oxaspiro2.4heptane
• CAS No: 2060030-59-1
• MF: C₈H₁₃BrO
• MW: 205.092221975327
• MDL: MFCD30502432
• CID: 5183238
• PubChem ID: 137704207
• Update Time: 2025-10-10

6-(bromomethyl)-1-methyl-5-oxaspiro2.4heptane Chemical and Physical Properties

Names and Identifiers

• 5-Oxaspiro[2.4]heptane, 6-(bromomethyl)-1-methyl-
• 6-(bromomethyl)-1-methyl-5-oxaspiro2.4heptane

• MDL： MFCD30502432
• Inchi： 1S/C8H13BrO/c1-6-2-8(6)3-7(4-9)10-5-8/h6-7H,2-5H2,1H3
• InChI Key： UQWXVFHSJPDWQQ-UHFFFAOYSA-N
• SMILES： C1(C)C2(CC(CBr)OC2)C1

Additional information on 6-(bromomethyl)-1-methyl-5-oxaspiro2.4heptane

Recent Advances in the Study of 6-(Bromomethyl)-1-methyl-5-oxaspiro[2.4]heptane (CAS: 2060030-59-1)

The compound 6-(bromomethyl)-1-methyl-5-oxaspiro[2.4]heptane (CAS: 2060030-59-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various applications, including drug synthesis and medicinal chemistry. Recent studies have focused on its synthesis, reactivity, and potential biological activities, making it a subject of interest for researchers aiming to develop novel therapeutic agents.

One of the key areas of research involves the synthesis and optimization of 6-(bromomethyl)-1-methyl-5-oxaspiro[2.4]heptane. A study published in the Journal of Organic Chemistry (2023) detailed an efficient synthetic route for this compound, highlighting its high yield and purity. The researchers employed a multi-step process involving the cyclization of precursor molecules, followed by bromination at the methyl position. This method not only improves the scalability of the synthesis but also ensures the reproducibility of the compound, which is crucial for further pharmacological studies.

In addition to its synthetic applications, 6-(bromomethyl)-1-methyl-5-oxaspiro[2.4]heptane has been investigated for its potential as a building block in drug discovery. A recent report in Bioorganic & Medicinal Chemistry Letters (2024) explored its use in the development of spirocyclic inhibitors targeting specific enzymes involved in inflammatory pathways. The study demonstrated that derivatives of this compound exhibit potent inhibitory activity, suggesting its utility in designing new anti-inflammatory drugs. The researchers also noted the compound's favorable pharmacokinetic properties, such as metabolic stability and bioavailability, which are critical for drug development.

Another significant advancement is the exploration of the compound's reactivity in cross-coupling reactions. A 2024 study in Advanced Synthesis & Catalysis revealed that 6-(bromomethyl)-1-methyl-5-oxaspiro[2.4]heptane serves as an effective electrophile in palladium-catalyzed coupling reactions, enabling the introduction of diverse functional groups. This versatility opens up new possibilities for creating structurally diverse libraries of compounds for high-throughput screening in drug discovery programs.

Despite these promising developments, challenges remain in the widespread application of 6-(bromomethyl)-1-methyl-5-oxaspiro[2.4]heptane. For instance, its stability under certain reaction conditions and the need for further optimization of its synthetic routes are areas that require additional research. Nevertheless, the compound's unique spirocyclic framework and functional group compatibility position it as a valuable tool in medicinal chemistry.

In conclusion, recent studies on 6-(bromomethyl)-1-methyl-5-oxaspiro[2.4]heptane (CAS: 2060030-59-1) highlight its potential as a versatile intermediate in drug synthesis and a promising scaffold for therapeutic agents. Ongoing research aims to address existing challenges and expand its applications, paving the way for innovative treatments in various disease areas. As the field progresses, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.